Cas no 1250976-52-3 (8-isocyanatoquinoline)

• Product Name: 8-isocyanatoquinoline
• CAS No: 1250976-52-3
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 5187542
• PubChem ID: 62874028
• Update Time: 2023-11-24

8-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-isocyanatoquinoline
• Quinoline, 8-isocyanato-

• Inchi： 1S/C10H6N2O/c13-7-12-9-5-1-3-8-4-2-6-11-10(8)9/h1-6H
• InChI Key： QAWKOMKIQRHOIN-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3